2-(2,2-Difluoroethenyl)-1-benzofuran

• Molecular Formula: C10H6F2O
• Molecular Weight: 180.15 g/mol
• IUPAC Name: 2-(2,2-difluoroethenyl)-1-benzofuran
• InChI: InChI=1S/C10H6F2O/c11-10(12)6-8-5-7-3-1-2-4-9(7)13-8/h1-6H
• InChI Key: CUJOADXOURCPON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C=C(F)F

Description

2-(2,2-Difluoroethenyl)-1-benzofuran is a chemical building block of interest in medicinal chemistry and drug discovery. Compounds featuring the benzofuran scaffold have been investigated for various biological activities. For instance, some benzofuran derivatives have been discovered to collaborate with Insulin-like Growth Factor 1 (IGF-1) to promote neuroprotection, suggesting potential research applications in neurodegenerative diseases . The incorporation of a difluoroalkenyl group into the benzofuran core is a strategic modification that can significantly alter the molecule's electronic properties, metabolic stability, and lipophilicity. The difluoromethyl (CF2H) group is a well-known bioisostere that can act as a hydrogen bond donor, mimicking alcohols, thiols, or amides, which is a valuable tactic for optimizing the potency and pharmacokinetic properties of lead compounds . This makes such derivatives particularly valuable for creating analogs in structure-activity relationship (SAR) studies, especially in the development of kinase inhibitors or other targeted therapies . Researchers can utilize this compound as a versatile intermediate for further chemical transformations, including cycloadditions or functional group manipulations, to generate more complex molecular architectures for biological screening. This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The table below summarizes key structural and functional differences between 2-(2,2-Difluoroethenyl)-1-benzofuran and selected analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Activities	References
2-(2,2-Difluoroethenyl)-1-benzofuran	2,2-Difluoroethenyl (C2)	C₁₀H₆F₂O	180.15*	High lipophilicity; potential fluorophore
2-(4-Fluorophenyl)-3-methylsulfinyl-5-phenyl-1-benzofuran	4-Fluorophenyl (C2), methylsulfinyl (C3), phenyl (C5)	C₂₁H₁₅FO₂S	354.41	Anticancer activity; hydrogen-bonded dimers in crystal packing
2-(5-Fluoro-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid	5-Fluoro (C5), methylsulfanyl (C3), acetic acid (C2)	C₁₁H₉FO₃S	256.25	Carboxyl groups enable intermolecular H-bonding; stacks along b-axis in crystals
2-(2-Fluorophenyl)-5-iodo-7-methyl-3-methylsulfinyl-1-benzofuran	2-Fluorophenyl (C2), iodo (C5), methylsulfinyl (C3)	C₁₆H₁₁FIO₂S	421.23	Enhanced steric bulk; iodine may improve radioimaging potential
1-Bromo-4-(2,2-difluoroethenyl)benzene	Difluoroethenyl (C4), bromo (C1)	C₈H₅BrF₂	219.03	Halogenated analog; potential cross-coupling reagent

*Calculated based on standard atomic weights.

Key Observations:

• Electron-Withdrawing Groups : The difluoroethenyl group in the target compound contrasts with sulfanyl/sulfinyl (e.g., methylsulfinyl in ) or halogen (e.g., iodine in ) substituents. These groups modulate electronic properties, affecting reactivity and intermolecular interactions.
• Crystal Packing : Compounds with carboxyl or sulfinyl groups (e.g., ) exhibit hydrogen bonding (O–H⋯O, C–H⋯F), influencing solubility and stability. The difluoroethenyl group may reduce polarity, favoring hydrophobic interactions .
• Pharmacological Potential: Methylsulfinyl and iodinated derivatives demonstrate anticancer and imaging applications , while difluoroethenyl analogs may align with fluorophores or metabolic stabilizers .

Pharmacological and Physicochemical Properties

Bioactivity

• Methylsulfinyl Derivatives : Exhibit antitumor activity via kinase inhibition or DNA intercalation .
• Halogenated Analogs : Bromo- or iodo-substituted benzofurans (e.g., ) are used in radiopharmaceuticals due to their stable isotopes.
• Fluorinated Compounds : Fluorine enhances bioavailability and target binding; 4-fluorophenyl derivatives show antimicrobial effects .

Physicochemical Data

• Synthetic Routes : Alkaline hydrolysis (e.g., ) and Suzuki-Miyaura coupling (e.g., ) are common for benzofuran functionalization.

Q & A

Basic Research Questions

Q. What are the established synthetic methodologies for 2-(2,2-Difluoroethenyl)-1-benzofuran, and how are reaction conditions optimized?

• Answer : Synthesis typically involves cyclization of substituted precursors or cross-coupling reactions. For example, benzofuran cores are often synthesized via acid-catalyzed cyclization of phenolic ketones, followed by difluoroethenyl group introduction using halogen-fluorine exchange (e.g., Balz-Schiemann reaction) . Optimization includes solvent selection (polar aprotic solvents enhance fluorination efficiency) and temperature control (80–120°C for cyclization). Purity is confirmed via HPLC (≥95%) and NMR (e.g., absence of unreacted carbonyl signals at δ 170–190 ppm) .

Q. How is the structural integrity of 2-(2,2-Difluoroethenyl)-1-benzofuran validated in synthetic workflows?

• Answer : X-ray crystallography is the gold standard for confirming bond angles and stereochemistry. For example, Acta Crystallographica studies show that the difluoroethenyl group adopts a planar configuration with C–F bond lengths of ~1.34 Å . Complementary techniques include:

• NMR : $^{19}\text{F}$ NMR resolves fluorine environments (δ -110 to -120 ppm for CF$_2$ groups) .
• Mass Spectrometry : High-resolution MS confirms molecular ion peaks (e.g., [M+H]$^+$ at m/z 222.0425 for C$_{10}$H$_7$F$_2$O) .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activities of benzofuran derivatives?

• Answer : Discrepancies often arise from variations in substituent positioning or assay conditions. For example:

• Case Study : A 5-iodo-7-methyl-3-methylsulfinyl derivative showed divergent antifungal activity in two studies. Reanalysis revealed that the 2-fluorophenyl substituent’s orientation (para vs. meta) altered binding to fungal cytochrome P450 enzymes .
• Methodology : Use computational docking (e.g., AutoDock Vina) to model interactions and validate via isothermal titration calorimetry (ITC) for binding affinity quantification .

Q. How do stereochemical outcomes in benzofuran synthesis impact pharmacological properties?

• Answer : Enantioselective synthesis (e.g., olefin cross-metathesis/intramolecular oxo-Michael reactions) produces chiral benzofurans with distinct bioactivities. For example, (S)-2-(6-Methoxy-2,3-dihydrobenzofuran-2-yl)-1-phenylethanone exhibited 10-fold higher serotonin receptor affinity than the (R)-enantiomer .
• Resolution Methods :

• Chiral HPLC : Utilize amylose-based columns (e.g., Chiralpak IA) with hexane/isopropanol gradients.
• Circular Dichroism (CD) : Confirm enantiopurity via Cotton effects at 220–250 nm .

Q. What mechanistic insights explain the reactivity of the difluoroethenyl group in nucleophilic substitutions?

• Answer : The CF$_2$ group’s electron-withdrawing nature activates the benzofuran ring for nucleophilic attack. Density functional theory (DFT) studies show that the LUMO (-1.5 eV) localizes on the ethenyl carbon, facilitating SNAr reactions with amines or thiols . Kinetic studies (e.g., Hammett plots) reveal a ρ value of +2.1, indicating a strong dependence on electron-deficient intermediates .